Cas no 851116-22-8 (1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid)

• Product Name: 1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid
• CAS No: 851116-22-8
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• MDL: MFCD06655804
• CID: 3108250
• PubChem ID: 4962379
• Update Time: 2025-05-24

1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(methylsulfonyl)indoline-5-carboxylic acid
• Z90122391
• 2-methyl-1-(methylsulfonyl)indoline-5-carboxylicacid
• BJB11622
• MFCD06655804
• AKOS023762100
• 1-methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid
• 2-methyl-1-methylsulfonyl-2,3-dihydroindole-5-carboxylic Acid
• 2-methyl-1-(methylsulfonyl)-2,3-dihydro-1H-indole-5-carboxylic acid
• DTXSID101161565
• AKOS000532776
• STK291141
• 2,3-Dihydro-2-methyl-1-(methylsulfonyl)-1H-indole-5-carboxylic acid
• G58258
• CS-0233425
• EN300-13342
• 851116-22-8
• 1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid

• MDL： MFCD06655804
• Inchi： 1S/C11H13NO4S/c1-7-5-9-6-8(11(13)14)3-4-10(9)12(7)17(2,15)16/h3-4,6-7H,5H2,1-2H3,(H,13,14)
• InChI Key： CACJWHAAEBJJHE-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC(C(=O)O)=CC=2CC1C)(=O)=O

Computed Properties

• Exact Mass: 255.057
• Monoisotopic Mass: 255.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 1.1

1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid

Recent Advances in the Study of 1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid (CAS: 851116-22-8)

The compound 1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid (CAS: 851116-22-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole core and sulfonyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method that reduces byproduct formation and improves scalability. The study highlighted the importance of controlling reaction conditions, such as temperature and solvent choice, to achieve optimal results. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

Pharmacologically, 1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid has been investigated for its anti-inflammatory and anti-cancer properties. In vitro studies have shown that the compound exhibits potent inhibitory effects on specific inflammatory mediators, such as COX-2 and TNF-α. Additionally, preliminary data from cell-based assays suggest that it may induce apoptosis in certain cancer cell lines, particularly those associated with colorectal and breast cancers. These findings were corroborated by a 2024 study in Bioorganic & Medicinal Chemistry Letters, which also explored the compound's structure-activity relationship (SAR).

Another significant development is the exploration of 1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid as a potential lead compound for neurodegenerative diseases. Recent research published in ACS Chemical Neuroscience has indicated that the compound may modulate key pathways involved in neuroinflammation and oxidative stress, which are hallmarks of conditions like Alzheimer's and Parkinson's diseases. The study utilized both in vitro and in vivo models to demonstrate the compound's ability to cross the blood-brain barrier and exert neuroprotective effects.

Despite these promising findings, challenges remain in the development of 1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatile pharmacological profile and relatively low toxicity in initial assessments make it a compelling candidate for continued investigation.

In conclusion, the recent research on 1-Methanesulfonyl-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid (CAS: 851116-22-8) underscores its potential as a multi-target therapeutic agent. Advances in synthesis, coupled with a growing understanding of its mechanisms of action, pave the way for future studies aimed at optimizing its pharmacological properties. As the scientific community continues to explore its applications, this compound may soon emerge as a valuable tool in the treatment of inflammatory, oncological, and neurodegenerative diseases.